Cas no 3725-05-1 (2,5-dimethylhexa-1,5-dien-3-yne)

• Product Name: 2,5-dimethylhexa-1,5-dien-3-yne
• CAS No: 3725-05-1
• MF: C₈H₁₀
• MW: 106.165002346039
• CID: 1482850
• PubChem ID: 138022
• Update Time: 2025-04-21

2,5-dimethylhexa-1,5-dien-3-yne Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylhexa-1,5-dien-3-yne
• 1,5-Hexadien-3-yne, 2,5-dimethyl-
• Hexa-1,5-diene-3-yne, 2,5-dimethyl-
• 1,5-Hexadien-3-yne, 2,5-dimethyl-; Hexa-1,5-diene-3-yne, 2,5-dimethyl-
• 3725-05-1
• DTXSID50190723
• QZXJPGFNLZJNAR-UHFFFAOYSA-N
• 2,5-dimethyl-hexa-1,5-dien-3-yne

• Inchi： 1S/C8H10/c1-7(2)5-6-8(3)4/h1,3H2,2,4H3
• InChI Key： QZXJPGFNLZJNAR-UHFFFAOYSA-N
• SMILES： C(=C)(C#CC(=C)C)C

Computed Properties

• Exact Mass: 106.0783
• Monoisotopic Mass: 106.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0